Cas no 67020-08-0 (Butanedioic acid, mono(4-nitrophenyl) ester)

• Product name: Butanedioic acid, mono(4-nitrophenyl) ester
• CAS No: 67020-08-0
• MF: C₁₀H₈NO₆-
• MW: 238.17362
• CID: 1713539
• PubChem ID: 18349461

Butanedioic acid, mono(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mono(4-nitrophenyl) ester
• 4-(4-nitrophenoxy)-4-oxobutanoate
• SCHEMBL3091861
• DTXSID10592986
• 67020-08-0

• Inchi： InChI=1S/C10H9NO6/c12-9(13)5-6-10(14)17-8-3-1-7(2-4-8)11(15)16/h1-4H,5-6H2,(H,12,13)/p-1
• InChI Key： DBDJWUJJJAJAJC-UHFFFAOYSA-M
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])OC(=O)CCC(=O)[O-]

Computed Properties

• Exact Mass: 238.03514
• Monoisotopic Mass: 238.03516197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 109.57